Dehydromonocrotaline
Dehydromonocrotaline
Brand Name:
Vulcanchem
CAS No.:
23291-96-5
VCID:
VC0014562
InChI:
InChI=1S/C16H21NO6/c1-9-13(18)23-11-5-7-17-6-4-10(12(11)17)8-22-14(19)16(3,21)15(9,2)20/h4,6,9,11,20-21H,5,7-8H2,1-3H3/t9-,11+,15+,16-/m0/s1
SMILES:
CC1C(=O)OC2CCN3C2=C(COC(=O)C(C1(C)O)(C)O)C=C3
Molecular Formula:
C16H21NO6
Molecular Weight:
323.34 g/mol
Dehydromonocrotaline
CAS No.: 23291-96-5
VCID: VC0014562
Molecular Formula: C16H21NO6
Molecular Weight: 323.34 g/mol
* For research use only. Not for human or veterinary use.
| Description | Dehydromonocrotaline is a metabolite of Monocrotaline, a potent hepatotoxin and questionable carcinogen . Dehydromonocrotaline is also known for introducing alkyl radicals into biologically active molecules, which can prevent their proper functioning . Its molecular formula is C16H21NO6 and its molecular weight is 323.345 . The CAS number for Dehydromonocrotaline is 23291-96-5 . |
|---|---|
| CAS No. | 23291-96-5 |
| Product Name | Dehydromonocrotaline |
| Molecular Formula | C16H21NO6 |
| Molecular Weight | 323.34 g/mol |
| IUPAC Name | (1R,4R,5R,6R)-5,6-dihydroxy-4,5,6-trimethyl-2,8-dioxa-13-azatricyclo[8.5.1.013,16]hexadeca-10(16),11-diene-3,7-dione |
| Standard InChI | InChI=1S/C16H21NO6/c1-9-13(18)23-11-5-7-17-6-4-10(12(11)17)8-22-14(19)16(3,21)15(9,2)20/h4,6,9,11,20-21H,5,7-8H2,1-3H3/t9-,11+,15+,16-/m0/s1 |
| Standard InChIKey | ZONSVLURFASOJK-LLAGZRPASA-N |
| SMILES | CC1C(=O)OC2CCN3C2=C(COC(=O)C(C1(C)O)(C)O)C=C3 |
| Canonical SMILES | CC1C(=O)OC2CCN3C2=C(COC(=O)C(C1(C)O)(C)O)C=C3 |
| Synonyms | (3R,4R,5R,13aR)-4,5,8,12,13,13a-Hexahydro-4,5-dihydroxy-3,4,5-trimethyl-2H-[1,6]dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione; Monocrotaline Pyrrole, 3,8-Didehydromonocrotaline |
| PubChem Compound | 104764 |
| Last Modified | Sep 14 2023 |
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